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Compound of Interest

Compound Name: Undecanedinitrile

Cat. No.: B1584896

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Undecanedinitrile, a long-chain aliphatic dinitrile, presents unique challenges in a laboratory
setting. While its specific toxicological profile is not extensively documented, its chemical nature
as a nitrile necessitates a cautious and well-informed approach to handling. This guide,
designed for the discerning researcher and drug development professional, moves beyond
generic safety protocols to provide a deep, scientifically-grounded understanding of the risks
associated with undecanedinitrile and the rationale behind the recommended safety
procedures. By synthesizing available data on analogous compounds and adhering to the
principles of chemical hygiene, this document serves as an essential resource for mitigating
exposure and ensuring a safe laboratory environment.

The Molecular Profile of Undecanedinitrile:
Understanding its Intrinsic Properties

A thorough understanding of the physicochemical properties of a substance is the foundation of
its safe handling. These properties influence its behavior in the laboratory, potential for
exposure, and appropriate emergency response measures.
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Property Value Source
Molecular Formula C11H20N:2 PubChem[1]
Molecular Weight 180.29 g/mol PubChem[1]
o Inferred from similar

Appearance Colorless liquid (presumed)

compounds
Boiling Point Not available
Melting Point Not available
Flash Point > 110 °C (> 230 °F) The Good Scents Company[2]

N Insoluble in water; Soluble in

Solubility The Good Scents Company[2]

alcohol

0.019 mmHg @ 25 °C
Vapor Pressure ) The Good Scents Company[2]
(estimated)

The high flash point of undecanedinitrile suggests a low flammability hazard at standard
laboratory temperatures. However, its insolubility in water and solubility in organic solvents are
critical considerations for spill cleanup and waste disposal procedures.

Hazard Identification and GHS Classification:
Decoding the Risks

Undecanedinitrile is classified under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS) with the following hazard statements, indicating significant health
risks upon exposure.
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Hazard Class Hazard Statement GHS Pictogram

Acute Toxicity (Oral) H302: Harmful if swallowed lwialt text

. H312: Harmful in contact with ,
Acute Toxicity (Dermal) " leualt text
skin

Skin Corrosion/Irritation H315: Causes skin irritation lralt text

) o H319: Causes serious eye B
Serious Eye Damage/Irritation S lraalt text
irritation

The "Exclamation Mark" pictogram serves as a visual warning for these acute and irritant
hazards.[3][4][5]

The Underlying Threat: Cyanide Toxicity

The primary toxicological concern with aliphatic nitriles, including undecanedinitrile, is the
metabolic release of cyanide.[2][6] This process, primarily occurring through cytochrome P450-
mediated oxidation in the liver, can lead to cellular hypoxia by inhibiting cytochrome c oxidase,
a critical enzyme in the electron transport chain.[2][6] While specific LD50 data for
undecanedinitrile is not readily available, the GHS classification as "harmful” indicates a
significant risk of acute toxicity through oral and dermal routes.

Engineering Controls and Personal Protective
Equipment: A Multi-Layered Defense

A robust safety protocol for handling undecanedinitrile relies on a combination of engineering
controls and appropriate personal protective equipment (PPE).

Engineering Controls: The First Line of Defense

e Chemical Fume Hood: All handling of undecanedinitrile, including weighing, transferring,
and reactions, must be conducted in a certified chemical fume hood to minimize the
inhalation of any potential vapors or aerosols.
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» Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of
fugitive emissions.

Personal Protective Equipment (PPE): The Essential
Barrier

The selection and proper use of PPE are critical to prevent dermal and eye contact.

o Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should also
be worn when there is a risk of splashing.

e Skin Protection:

o Gloves: Nitrile gloves are recommended for handling undecanedinitrile.[7] However, as
specific breakthrough time data for undecanedinitrile is not available, it is crucial to adopt
a conservative approach. For incidental contact, thin disposable nitrile gloves are
acceptable, but they must be changed immediately upon contamination. For more
extensive handling, consider double-gloving or using thicker, chemical-resistant nitrile
gloves.[8][9][10] Always inspect gloves for any signs of degradation or puncture before
use.

o Laboratory Coat: A flame-resistant lab coat with full-length sleeves is required.
o Closed-toe Shoes: These are mandatory in any laboratory environment.

Logical Workflow for Donning and Doffing PPE
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Doffing Sequence

1. Gloves [——®{ 2. Lab Coat [— ¥ 3. Eye/Face Protection

Donning Sequence

1. Lab Coat [—®| 2. Eye/Face Protection ——®| 3. Gloves

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

4 / \ N

Remove Contaminated Clothing
Rinse Skin with Water for 15 min

Move to Fresh Air Rinse Eyes with Water for 15 min Do NOT Induce Vomiting

s

edlate Medical Attentio

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Unseen Threat: A Technical Guide to the
Safe Handling of Undecanedinitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584896#undecanedinitrile-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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